Cas no 2639464-56-3 (Tert-butyl 5-(4-aminopiperidin-1-yl)pentanoate)

• Product Name: Tert-butyl 5-(4-aminopiperidin-1-yl)pentanoate
• CAS No: 2639464-56-3
• MF: C₁₄H₂₈N₂O₂
• MW: 256.384324073792
• CID: 5665999
• PubChem ID: 165897072
• Update Time: 2025-06-27

Tert-butyl 5-(4-aminopiperidin-1-yl)pentanoate Chemical and Physical Properties

Names and Identifiers

• 2639464-56-3
• EN300-27723265
• tert-butyl 5-(4-aminopiperidin-1-yl)pentanoate
• Tert-butyl 5-(4-aminopiperidin-1-yl)pentanoate

• Inchi： 1S/C14H28N2O2/c1-14(2,3)18-13(17)6-4-5-9-16-10-7-12(15)8-11-16/h12H,4-11,15H2,1-3H3
• InChI Key： QWNDTRZDKASZRJ-UHFFFAOYSA-N
• SMILES： O(C(CCCCN1CCC(CC1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 256.215078140g/mol
• Monoisotopic Mass: 256.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.6Ų

Additional information on Tert-butyl 5-(4-aminopiperidin-1-yl)pentanoate

Introduction to Tert-butyl 5-(4-aminopiperidin-1-yl)pentanoate (CAS No. 2639464-56-3)

Tert-butyl 5-(4-aminopiperidin-1-yl)pentanoate (CAS No. 2639464-56-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug development. This compound belongs to the class of amines and esters, and its unique structure offers a promising platform for the design and synthesis of novel therapeutic agents.

The chemical structure of Tert-butyl 5-(4-aminopiperidin-1-yl)pentanoate consists of a tert-butyl ester group attached to a pentanoic acid chain, which is further functionalized with a 4-aminopiperidine moiety. This combination of functional groups provides the compound with a range of desirable properties, including solubility, stability, and bioavailability, which are crucial for its potential use in pharmaceutical formulations.

Recent research has focused on the biological activities and pharmacological properties of Tert-butyl 5-(4-aminopiperidin-1-yl)pentanoate. Studies have shown that this compound exhibits significant activity in various biological assays, making it a valuable candidate for further investigation. For instance, it has been reported to have potent anti-inflammatory effects, which could be beneficial in the treatment of inflammatory diseases such as arthritis and asthma.

In addition to its anti-inflammatory properties, Tert-butyl 5-(4-aminopiperidin-1-yl)pentanoate has also demonstrated promising neuroprotective effects. Preclinical studies have indicated that this compound can reduce neuronal damage and improve cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that Tert-butyl 5-(4-aminopiperidin-1-yl)pentanoate may have therapeutic potential in the treatment of these debilitating conditions.

The synthesis of Tert-butyl 5-(4-aminopiperidin-1-yl)pentanoate involves several well-established chemical reactions. The process typically begins with the preparation of the tert-butyl ester derivative of pentanoic acid, followed by the introduction of the 4-aminopiperidine moiety through an amide coupling reaction. This multi-step synthesis allows for precise control over the final product's purity and quality, ensuring that it meets the stringent requirements for pharmaceutical applications.

One of the key challenges in the development of new drugs is optimizing their pharmacokinetic properties. In this regard, Tert-butyl 5-(4-aminopiperidin-1-yl)pentanoate has shown favorable pharmacokinetic profiles in preclinical studies. It exhibits good oral bioavailability, which is essential for developing oral formulations. Additionally, its metabolic stability and low toxicity make it an attractive candidate for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of Tert-butyl 5-(4-aminopiperidin-1-yl)pentanoate in human subjects. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings pave the way for more advanced clinical trials to explore its therapeutic potential in various medical conditions.

In conclusion, Tert-butyl 5-(4-aminopiperidin-1-yl)pentanoate (CAS No. 2639464-56-3) is a promising compound with a wide range of potential applications in medicinal chemistry and drug development. Its unique chemical structure and favorable biological properties make it an exciting candidate for further research and clinical evaluation. As ongoing studies continue to uncover its full therapeutic potential, this compound is likely to play an important role in advancing our understanding and treatment of various diseases.